Cas no 1146221-86-4 (1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-2,3-bpyridine-3-carbonitrile)

• Product Name: 1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-2,3-bpyridine-3-carbonitrile
• CAS No: 1146221-86-4
• MF: C₁₃H₁₂F₃N₃
• MW: 267.24969291687
• MDL: MFCD12827805
• CID: 835227
• PubChem ID: 45588333
• Update Time: 2025-04-19

1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-2,3-bpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• 1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-[2,3-b]pyridine-3-carbonitrile
• 1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 1-(1,1-dimethylethyl)-4-(trifluoromethyl)-
• 1146221-86-4
• GD-0240
• SCHEMBL1822459
• 1-tert-butyl-4-trifluoromethyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• AKOS005072879
• DTXSID20670628
• 1-tert-butyl-4-(trifluoromethyl)pyrrolo[2,3-b]pyridine-3-carbonitrile
• MFCD12827805
• 1-tert-Butyl-4-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• J-503662
• 1-(tert-Butyl)-4-(trifluoromethyl)-1H-pyrrolo-2,3-bpyridine-3-carbonitrile

• MDL： MFCD12827805
• Inchi： 1S/C13H12F3N3/c1-12(2,3)19-7-8(6-17)10-9(13(14,15)16)4-5-18-11(10)19/h4-5,7H,1-3H3
• InChI Key： MZYMBYQKJOGFEE-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C2C=1C(C#N)=CN2C(C)(C)C)(F)F

Computed Properties

• Exact Mass: 267.09833188g/mol
• Monoisotopic Mass: 267.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines